Cas no 860609-69-4 (2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol)

• Product Name: 2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol
• CAS No: 860609-69-4
• MDL: MFCD04124078
• CID: 4661087
• Update Time: 2025-05-23

2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol

• MDL： MFCD04124078

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol

A Comprehensive Overview of 2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol (CAS No 860609-69-4)

The compound 2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol, identified by the CAS number 860609-69-4, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidinols, which are known for their versatile biological activities and structural diversity. The molecule features a pyrimidine ring system with two sulfanyl groups attached at specific positions, contributing to its unique chemical properties and biological functions.

The structural complexity of this compound arises from the presence of a pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern on the pyrimidine ring is critical for its activity, with the sulfanyl groups acting as key functional groups that influence both chemical reactivity and biological interactions. The sulfanyl groups are attached to the pyrimidine ring at positions 2 and 6, with one group being a methoxyphenyl derivative and the other a methyl derivative.

Recent studies have highlighted the importance of such sulfanylated pyrimidines in drug discovery, particularly in targeting various enzymes and receptors involved in disease pathways. For instance, research has shown that compounds with similar structures exhibit potent inhibitory activity against kinases, which are crucial targets in cancer therapy. The presence of the methoxyphenyl group introduces additional electronic and steric effects, further modulating the compound's bioactivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the yield and purity of this compound. These methods also contribute to the scalability of production, making it feasible for preclinical studies and potential clinical applications.

The pharmacological profile of this compound has been extensively studied, revealing its potential as an anti-inflammatory and antioxidant agent. Experimental data indicate that it exhibits significant free radical scavenging activity, which could be beneficial in treating conditions associated with oxidative stress. Additionally, preliminary in vitro studies suggest that it may inhibit certain inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

One of the most exciting aspects of this compound is its potential application in targeted therapy for neurodegenerative diseases. Recent research has demonstrated that sulfanylated pyrimidines can cross the blood-brain barrier effectively, enabling them to act on neuronal targets. This property is particularly valuable given the challenges associated with delivering therapeutic agents to the central nervous system.

In conclusion, the compound 2-{[(4-methoxyphenyl)methyl]sulfanyl}-6-[(methylsulfanyl)methyl]pyrimidin-4-ol (CAS No: 860609-69-4) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential, this compound holds great promise for future drug development.